Cas no 1805386-90-6 (2-Amino-4-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-Amino-4-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1805386-90-6
• MF: C₉H₁₁F₂N₃O₂
• MW: 231.199348688126
• CID: 4929839
• Update Time: 2025-10-12

2-Amino-4-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H11F2N3O2/c10-8(11)6-1-4(3-12)5(2-7(15)16)9(13)14-6/h1,8H,2-3,12H2,(H2,13,14)(H,15,16)
• InChI Key： JQQUCQJYIWBXMQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(C(N)=N1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -2.8
• Topological Polar Surface Area: 102

Additional information on 2-Amino-4-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid

2-Amino-4-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic Acid: A Comprehensive Overview

The compound 2-Amino-4-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic Acid (CAS No. 1805386-90-6) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and applications. The molecule's structure features a pyridine ring substituted with amino, aminomethyl, difluoromethyl, and acetic acid groups, making it a unique candidate for further research and development.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of multiple functional groups in 2-Amino-4-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic Acid provides a versatile platform for exploring its interactions with biological targets. For instance, the amino groups can act as hydrogen bond donors, while the difluoromethyl group introduces electron-withdrawing effects, potentially enhancing the molecule's binding affinity to specific proteins or enzymes.

The synthesis of 2-Amino-4-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic Acid involves a multi-step process that combines principles from organic chemistry, such as nucleophilic substitution and coupling reactions. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound is available for further studies. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and purity.

One of the most promising applications of this compound lies in its potential as an agrochemical. Pyridine derivatives are known for their pesticidal properties, and the presence of fluorinated groups in 2-Amino-4-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic Acid may enhance its stability and efficacy against various pests. Recent experiments have demonstrated that this compound exhibits moderate activity against insect larvae, suggesting its potential as a lead compound for developing eco-friendly pesticides.

In the pharmaceutical sector, 2-Amino-4-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic Acid has shown promise as a candidate for anti-inflammatory drugs. Studies conducted in vitro have revealed that the compound can inhibit the production of pro-inflammatory cytokines, which are key players in chronic inflammatory diseases such as arthritis and cardiovascular disorders. These findings underscore the importance of further preclinical studies to evaluate its safety and efficacy in animal models.

The structural versatility of 2-Amino-4-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic Acid also makes it an attractive candidate for material science applications. Its ability to form coordination complexes with metal ions has been explored in recent research, suggesting its potential use in catalysis or as a component in advanced materials such as conductive polymers.

In conclusion, 2-Amino-4-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic Acid (CAS No. 1805386-90-6) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for future innovations in drug discovery, agrochemistry, and materials science.